Cas no 442552-84-3 (ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro4.5decane-4-amido}-4H,5H,7H-thieno2,3-cpyran-3-carboxylate)

• Product Name: ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro4.5decane-4-amido}-4H,5H,7H-thieno2,3-cpyran-3-carboxylate
• CAS No: 442552-84-3
• MF: C₂₂H₂₉NO₆S
• MW: 435.533765554428
• CID: 6408317
• PubChem ID: 2911719
• Update Time: 2025-07-15

ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro4.5decane-4-amido}-4H,5H,7H-thieno2,3-cpyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro4.5decane-4-amido}-4H,5H,7H-thieno2,3-cpyran-3-carboxylate
• 5H-Thieno[2,3-c]pyran-3-carboxylic acid, 4,7-dihydro-5,5-dimethyl-2-[[(2-oxo-1-oxaspiro[4.5]dec-4-yl)carbonyl]amino]-, ethyl ester
• 442552-84-3
• Oprea1_848833
• EU-0078049
• F0916-3606
• ethyl 5,5-dimethyl-2-[(2-oxo-1-oxaspiro[4.5]decane-4-carbonyl)amino]-4,7-dihydrothieno[2,3-c]pyran-3-carboxylate
• AKOS001735062
• ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate
• CCG-20262
• ethyl 5,5-dimethyl-2-(2-oxo-1-oxaspiro[4.5]decane-4-carboxamido)-5,7-dihydro-4H-thieno[2,3-c]pyran-3-carboxylate
• UNM000000632601
• BRD-A87292333-001-01-2

• Inchi： 1S/C22H29NO6S/c1-4-27-20(26)17-13-11-21(2,3)28-12-15(13)30-19(17)23-18(25)14-10-16(24)29-22(14)8-6-5-7-9-22/h14H,4-12H2,1-3H3,(H,23,25)
• InChI Key： FLRAHBUDZNPBKZ-UHFFFAOYSA-N
• SMILES： S1C2COC(C)(C)CC=2C(C(=O)OCC)=C1NC(C1CC(=O)OC21CCCCC2)=O

Computed Properties

• Exact Mass: 435.17155882g/mol
• Monoisotopic Mass: 435.17155882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 692.0±55.0 °C(Predicted)
• pka: 12.69±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrans

Additional information on ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro4.5decane-4-amido}-4H,5H,7H-thieno2,3-cpyran-3-carboxylate

Introduction to Ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate (CAS No. 442552-84-3)

Ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate (CAS No. 442552-84-3) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thienopyrans and features a unique spirocyclic structure that confers it with a range of biological activities. The compound's structure includes an ethyl ester group, a thienopyran ring, and a spirocyclic oxaspirodecane moiety, which collectively contribute to its pharmacological properties.

The synthesis of ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate has been extensively studied in recent years due to its potential as a lead compound for drug development. The compound can be synthesized through a multi-step process involving the formation of the thienopyran core and subsequent functionalization to introduce the spirocyclic and amide functionalities. The synthetic route often involves the use of advanced organic chemistry techniques such as palladium-catalyzed coupling reactions and ring-closing metathesis.

In terms of biological activity, ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, the compound has shown anti-inflammatory properties by modulating the activity of inflammatory cytokines and enzymes.

The pharmacokinetic profile of ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate is another critical aspect of its evaluation for drug development. Preclinical studies have indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life in vivo, making it a suitable candidate for further optimization and clinical testing.

Recent advancements in computational chemistry have also contributed to the understanding of the molecular interactions of ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate. Molecular docking studies have provided insights into its binding modes with target proteins and have helped identify key residues involved in ligand-receptor interactions. These findings are crucial for rational drug design and optimization.

The safety profile of ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate is an essential consideration for its development as a therapeutic agent. Toxicity studies conducted in animal models have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further investigations are necessary to fully assess its safety in humans.

In conclusion, ethyl 5,5-dimethyl-2-{2-oxo-1-oxaspiro[4.5]decane-4-amido}-4H,5H,7H-thieno[2,3-c]pyran-3-carboxylate (CAS No. 442552-84-3) represents a promising lead compound with potential applications in various therapeutic areas. Its unique structural features and favorable biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.